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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzoic acid

Cat. No.: B032574 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Applications of 2-Amino-6-
nitrobenzoic Acid

Core Physicochemical Properties
2-Amino-6-nitrobenzoic acid, also known as 6-nitroanthranilic acid, is a light yellow crystalline

powder.[1] Its molecular structure, featuring amino, nitro, and carboxylic acid functional groups

on a benzene ring, imparts a unique combination of properties that make it a valuable building

block in organic synthesis.[1]

Chemical Structure
Caption: Chemical structure of 2-Amino-6-nitrobenzoic acid.

Table 1: Physicochemical Properties of 2-Amino-6-nitrobenzoic Acid
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Property Value Source(s)

CAS Number 50573-74-5 [1][2]

Molecular Formula C₇H₆N₂O₄ [1][2][3]

Molecular Weight 182.13 g/mol [2][3]

Appearance
Light yellow to brown

crystalline powder
[1]

Melting Point 180-186 °C [1]

Purity ≥97% [2]

Solubility

Insoluble in water. Soluble in

polar aprotic solvents like DMF,

DMSO, and NMP, and to a

lesser extent in alcohols like

methanol and ethanol.

[4][5]

InChI Key
GGKYLHNARFFORH-

UHFFFAOYSA-N
[3]

SMILES Nc1cccc(c1C(O)=O)=O

Synthesis of 2-Amino-6-nitrobenzoic Acid
The synthesis of 2-amino-6-nitrobenzoic acid can be achieved through several routes, with

the choice of method often depending on the availability and cost of starting materials, as well

as desired yield and purity. Common methods include the reduction of 2,6-dinitrobenzoic acid

and the ammonolysis of 2-halo-6-nitrobenzoic acid.[6][7]

Synthesis via Reduction of 2,6-Dinitrobenzoic Acid
A prevalent method involves the selective reduction of one nitro group of 2,6-dinitrobenzoic

acid.[7] This approach is favored for its potential for high yields.[7]

2,6-Dinitrobenzoic Acid Reaction with a reducing agent 
 (e.g., sulfide, hydrosulfide)

Reduction 2-Amino-6-nitrobenzoic Acid
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Caption: Synthesis pathway of 2-Amino-6-nitrobenzoic acid.

Experimental Protocol: Reduction of 2,6-Dinitrobenzoic
Acid
This protocol is based on the general method described in patent literature.[7]

Reaction Setup: In a reaction vessel suitable for reflux, a mixture of an alcohol (e.g.,

methanol) and water is prepared.

Addition of Reactants: 2,6-Dinitrobenzoic acid is added to the solvent mixture.

Introduction of Reducing Agent: A reducing agent, such as an alkali metal hydrosulfide (e.g.,

sodium hydrosulfide), is carefully introduced to the mixture.[7]

Heating: The reaction mixture is heated to a temperature range of 60 °C to 95 °C, with 65 °C

being a specific example, and maintained at reflux.[7]

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up: Upon completion, the reaction mixture is cooled. The product can then be isolated

through acidification to precipitate the 2-amino-6-nitrobenzoic acid, followed by filtration,

washing, and drying.

Chemical Reactivity
The reactivity of 2-amino-6-nitrobenzoic acid is governed by its three functional groups:

Amino Group (-NH₂): This basic group can be protonated in acidic conditions, increasing the

molecule's solubility.[4] It is also a nucleophile and can participate in reactions such as

diazotization.

Nitro Group (-NO₂): As a strong electron-withdrawing group, the nitro group deactivates the

aromatic ring towards electrophilic substitution.[8] It can be reduced to an amino group,

opening up further synthetic possibilities.[8]
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Carboxylic Acid Group (-COOH): This acidic group can be deprotonated in basic conditions

to form a carboxylate salt, which enhances water solubility.[4] It can undergo typical

carboxylic acid reactions like esterification and amidation.

Applications in Research and Industry
2-Amino-6-nitrobenzoic acid is a versatile intermediate with significant applications in several

fields.[1]

Pharmaceutical Development: It serves as a crucial building block in the synthesis of various

pharmaceuticals, including anti-inflammatory, analgesic, and potent anti-cancer agents.[1][8]

[9] Its derivatives have also been investigated as monoamine oxidase (MAO) inhibitors.[10]

[11]

Dyes and Pigments: The compound is used in the production of azo dyes, which are

important for coloring textiles with vibrant and long-lasting colors.[1][8][9]

Analytical Chemistry: It can act as a reagent in analytical methods for the detection and

quantification of other substances.[1][9] Its ability to form stable complexes with metal ions is

also utilized in various analytical techniques.[1]

Material Science: This compound is utilized in formulating polymers and coatings to enhance

properties like thermal stability and chemical resistance.[1][9]

Biochemical Research: It is employed in studying enzyme activities and metabolic pathways.

[1][9]

Analytical Methods for Characterization
Several analytical techniques are employed to confirm the identity and purity of 2-amino-6-
nitrobenzoic acid. These include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and

¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[12][13][14] High-Performance

Liquid Chromatography (HPLC) is a common method for assessing purity.[1][15]
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Caption: Workflow for HPLC analysis of 2-Amino-6-nitrobenzoic acid.
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Experimental Protocol: HPLC-UV Analysis
This protocol provides a general guideline for the purity assessment of 2-amino-6-
nitrobenzoic acid.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector and a C18

reverse-phase column is required.[16]

Preparation of Mobile Phase: A common mobile phase consists of a mixture of water with

0.1% (v/v) trifluoroacetic acid (Eluent A) and acetonitrile with 0.1% (v/v) trifluoroacetic acid

(Eluent B).[16] An isocratic elution with a ratio such as 65:35 (A:B) can be a starting point.

[16]

Preparation of Standard Solutions: Accurately weigh a known amount of high-purity 2-
amino-6-nitrobenzoic acid to prepare a stock solution (e.g., 1000 µg/mL) in the mobile

phase.[16] From this, create a series of working standards of varying concentrations.

Preparation of Sample Solution: Dissolve the 2-amino-6-nitrobenzoic acid sample in the

mobile phase to a concentration within the range of the working standards.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 150 x 3.00 mm, 3 µm particle size).[16]

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

Detection Wavelength: A UV detector can be set at a wavelength where the compound

exhibits significant absorbance, for instance, around 200 nm for general aromatic

compounds.[16]

Analysis: Inject the standard solutions to generate a calibration curve by plotting peak area

against concentration. Then, inject the sample solution. The concentration and purity of the

sample can be determined by comparing its peak area to the calibration curve.

Safety and Handling
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2-Amino-6-nitrobenzoic acid is considered hazardous and requires careful handling.

Hazard Statements: It may cause skin irritation, serious eye irritation, and respiratory

irritation.[17]

Precautionary Measures:

Avoid breathing dust.[17]

Use only in a well-ventilated area.[17]

Wear protective gloves, eye protection, and face protection.[17]

Wash skin thoroughly after handling.[17]

Storage: Store in a dry, cool, and well-ventilated place with the container tightly closed.[18]

[19]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Amino-6-nitrobenzoic acid chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032574#2-amino-6-nitrobenzoic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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